8-(butylsulfanyl)-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• CAS No.: 313470-47-2
• Molecular Formula: C13H20N4O3S
• Molecular Weight: 312.39
• IUPAC Name: 8-butylsulfanyl-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• Standard InChI: InChI=1S/C13H20N4O3S/c1-4-5-8-21-13-14-10-9(17(13)6-7-20-3)11(18)15-12(19)16(10)2/h4-8H2,1-3H3,(H,15,18,19)
• Standard InChI Key: WZMCIBKXDNWKBY-UHFFFAOYSA-N
• SMILES: CCCCSC1=NC2=C(N1CCOC)C(=O)NC(=O)N2C

Introduction

8-(butylsulfanyl)-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound featuring a purine backbone, which is a fundamental structure found in nucleotides and nucleic acids. This compound is characterized by the presence of a butylsulfanyl group and a 2-methoxyethyl side chain, contributing to its unique chemical properties and potential applications in fields such as pharmaceuticals and biochemistry.

Molecular Formula and Synonyms

• Molecular Formula: C13H20N4O3S

• Synonyms:

  • 8-(butylsulfanyl)-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

  • 313470-47-2

Synthesis and Preparation

The synthesis of 8-(butylsulfanyl)-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione can be approached through several methodologies, often involving the modification of existing purine structures. Common methods include:

• Nucleophilic Substitution: Replacing existing groups on the purine ring with butylsulfanyl and 2-methoxyethyl groups.

• Condensation Reactions: Forming the purine ring system through condensation reactions involving appropriate precursors.

Biological Activity

The unique structure of this compound suggests potential biological activity, which could be explored in various fields such as:

• Pharmaceuticals: Investigating its interaction with biological targets, such as enzymes or receptors.

• Biochemistry: Studying its role in metabolic pathways or as a tool for biochemical assays.

Interaction Studies

Understanding how 8-(butylsulfanyl)-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione interacts with biological systems is crucial for determining its applications. This involves:

• Binding Assays: Evaluating its affinity for specific proteins or nucleic acids.

• Cellular Studies: Assessing its effects on cell viability, proliferation, or signaling pathways.

Comparison with Analogous Compounds

Several compounds share structural similarities with 8-(butylsulfanyl)-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione, including:

Compound Name	Molecular Formula	Key Features
8-(butylsulfanyl)-7-dodecyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione	C22H38N4O2S	Long dodecyl chain; potential for different biological activity
8-butylsulfanyl-3-methyl-7-octyl-3,7-dihydro-purine-2,6-dione	Not listed	Shorter octyl chain; altered solubility and reactivity
8-butylsulfanyl-7-isopropyl-3-methyl-3,7-dihydro-purine-2,6-dione	C13H20N4O2S	Contains an isopropyl group; distinct biological properties

These compounds demonstrate variations in their alkyl side chains and functional groups, influencing their chemical behavior and biological properties.